Cas no 90226-22-5 (N,3-dimethylcyclohexan-1-amine)

N,3-dimethylcyclohexan-1-amine Properties

Names and Identifiers

• N,3-Dimethylcyclohexanamine
• Methyl-((1Ξ,3R)-3-Methyl-cyclohexyl)-aMine
• N,3-dimethylcyclohexan-1-amine
• EN300-33207
• AKOS017278391
• SCHEMBL84879
• 90226-22-5
• AKOS000127399
• G47374
• DB-361179
• +Expand

• MDL： MFCD09043556
• InChIKey： BQHWWDQRAMXLHH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H17N/c1-7-4-3-5-8(6-7)9-2/h7-9H,3-6H2,1-2H3
• SMILES： CC1CCCC(C1)NC

Computed Properties

• Exact Mass: 127.136
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 127.136
• Heavy Atom Count: 9
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Refractive Index: 1.45
• Boiling Point: 157.641°C at 760 mmHg
• Flash Point: 35.326°C
• Density: 0.842